Cas no 2229136-09-6 (2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid)

• Product Name: 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid
• CAS No: 2229136-09-6
• MF: C₁₂H₂₁NO₆
• MW: 275.2982442379
• CID: 5891674
• PubChem ID: 165760546
• Update Time: 2025-10-30

2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid
• 2-(1-{[(tert-butoxy)carbonyl](methyl)amino}ethyl)butanedioic acid
• 2229136-09-6
• EN300-2006987

• Inchi： 1S/C12H21NO6/c1-7(8(10(16)17)6-9(14)15)13(5)11(18)19-12(2,3)4/h7-8H,6H2,1-5H3,(H,14,15)(H,16,17)
• InChI Key： UFPIHOZENGFLAK-UHFFFAOYSA-N
• SMILES： O(C(N(C)C(C)C(C(=O)O)CC(=O)O)=O)C(C)(C)C

Computed Properties

• Exact Mass: 275.13688739g/mol
• Monoisotopic Mass: 275.13688739g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 360
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 104Ų

Additional information on 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid

Introduction to 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid (CAS No. 2229136-09-6)

2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2229136-09-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound, featuring a complex structure with both protecting and functional groups, exhibits potential applications in drug development and synthetic chemistry. Its molecular framework incorporates a butanedioic acid backbone, modified with an amine-functionalized ethyl side chain and a tert-butoxycarbonyl (Boc) protective group, making it a versatile intermediate in peptide synthesis and other biochemical processes.

The structure of 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid is characterized by its bifunctional nature, which allows for selective modifications at multiple sites. The presence of the Boc group provides stability to the amine moiety, preventing unwanted deprotonation or reactions under harsh conditions. This protective feature is particularly valuable in multi-step synthetic pathways where selective deprotection is required. Additionally, the butanedioic acid (or fumaric acid derivative) moiety introduces acidic properties, which can be exploited in pH-sensitive applications or as a precursor for further functionalization.

In recent years, the demand for high-quality intermediates in pharmaceutical synthesis has surged, driven by advancements in drug discovery technologies. 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid fits into this landscape as a crucial building block for constructing complex molecular architectures. Its utility extends to the synthesis of peptide mimetics, which are increasingly being explored for their therapeutic potential. Peptide-based drugs offer unique advantages over small-molecule compounds, including improved specificity and reduced immunogenicity, making them attractive candidates for treating various diseases.

One of the most compelling aspects of this compound is its role in solid-phase peptide synthesis (SPPS). SPPS is a widely used method for constructing peptides on an solid support, allowing for efficient and scalable production. The incorporation of 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid into SPPS protocols enables the formation of C-terminal amides with enhanced stability due to the Boc protection. This ensures that peptide chains grow without premature cleavage or side reactions, leading to higher yields and purities.

Recent studies have highlighted the importance of functionalized amino acids in drug design. Compounds like 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid serve as critical precursors for introducing diverse functionalities into peptide sequences. For instance, modifications at the side chain can be used to incorporate non-natural amino acids that exhibit unique physicochemical properties, such as improved bioavailability or targeted delivery systems. Such innovations are paving the way for next-generation therapeutics with tailored pharmacokinetic profiles.

The pharmaceutical industry has also shown interest in bioconjugation strategies, where peptides are linked to other molecules like antibodies or imaging agents. The structural features of 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid make it an ideal candidate for these applications. The carboxylic acid groups can be used for coupling reactions via amide bond formation, while the Boc-protected amine provides a controlled release mechanism upon deprotection under specific conditions. This flexibility allows researchers to design sophisticated bioconjugates with precise functionality.

From a synthetic chemistry perspective, 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid exemplifies the sophistication achieved in modern organic synthesis. The compound’s synthesis involves multi-step reactions requiring precise control over reaction conditions to ensure high regioselectivity and yield. Advances in catalytic methods and green chemistry principles have further refined these processes, making it more sustainable and cost-effective to produce such intermediates on an industrial scale.

The growing interest in structure-based drug design has also influenced the development of novel intermediates like 2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid. By understanding how molecular structures interact with biological targets at the atomic level, medicinal chemists can optimize compounds for better efficacy and safety. The ability to precisely modify key functional groups allows for rapid iteration during lead optimization campaigns, accelerating the transition from discovery to clinical candidates.

In conclusion,2-(1-{(tert-butoxy)carbonyl(methyl)amino}ethyl)butanedioic acid (CAS No. 2229136-09-6) represents a significant advancement in pharmaceutical chemistry as both an intermediate and a research tool. Its multifunctional nature makes it indispensable in peptide synthesis and bioconjugation strategies, while its structural features align with current trends toward precision medicine and targeted therapies. As synthetic methodologies continue to evolve,this compound will undoubtedly remain at forefront of drug discovery efforts.